3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• IUPAC Name: 3-(2,4,5-trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• InChI: InChI=1S/C15H18O2/c1-9-4-11(3)12(5-10(9)2)14-6-15(7-14,8-14)13(16)17/h4-5H,6-8H2,1-3H3,(H,16,17)
• InChI Key: VTUGTSUSULDDMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C23CC(C2)(C3)C(=O)O)C
• Molecular Formula: C15H18O2
• Molecular Weight: 230.30 g/mol

Description

The compound “3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid” is a potentially useful bicyclo [1.1.1]pentane building block. It is part of an ongoing synthetic quest to expand the frontiers of contemporary medicinal chemistry.

Synthesis Analysis

The synthesis of this compound involves a practical metal-free homolytic aromatic alkylation protocol. The synthesis of similar compounds, such as bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, has been achieved through the photochemical addition of propellane to diacetyl, which allowed the construction of the bicyclo[1.1.1]pentane (BCP) core.

Molecular Structure Analysis

The molecular structure of this compound is derived from the bicyclo[1.1.1]pentane core. This core is a highly strained molecule and has been used as an unusual bioisostere for a phenyl ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a metal-free homolytic aromatic alkylation protocol. In the synthesis of similar compounds, a haloform reaction of the formed diketone in batch has been used to afford bicyclo[1.1.1]pentane-1,3-dicarboxylic acid.

Future Directions

The future directions for this compound involve its use as a building block in medicinal chemistry. The increasing demand from pharmaceutical institutions has initiated many academic groups to work on the elaboration of novel synthetic approaches to substituted bicyclo[1.1.1]pentanes and their analogues.